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Compound of Interest

Compound Name: Narwedine

Cat. No.: B154635

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Narwedine, an alkaloid with significant enzyme inhibitory activity,
requires careful handling throughout its lifecycle, including its final disposal.[1] This guide
provides essential, step-by-step procedures for the proper disposal of Narwedine, ensuring
compliance with safety standards and fostering a culture of laboratory safety.

Chemical and Physical Properties of Narwedine

A thorough understanding of a compound's properties is the foundation of its safe handling and
disposal. Below is a summary of key quantitative data for Narwedine.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b154635?utm_src=pdf-interest
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.caymanchem.com/product/40744/minus-narwedine
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Property Value Reference
CAS Number 510-77-0 [1112][3]
Molecular Formula C17H19NO3 [11[2][3]
Molecular Weight 285.3 g/mol [11[2]
Appearance Solid [1]
Solubility sI?OI\I/IquT;:)O.l—l mg/ml (Slightly o

Storage Temperature -20°C [1]

Purity >98% [1]

Hazard Identification and Safety Precautions

Narwedine is classified with the following hazards according to the Globally Harmonized
System (GHS):

e H302: Harmful if swallowed.[2]
o H319: Causes serious eye irritation.[2]
e H412: Harmful to aquatic life with long lasting effects.[2]

Given these hazards, it is imperative to handle Narwedine with appropriate personal protective
equipment (PPE) and to prevent its release into the environment. Disposal down the drain is
strictly prohibited due to its aquatic toxicity.[2]

Step-by-Step Disposal Protocol

The following procedure outlines the safe disposal of Narwedine waste, encompassing solid
and liquid forms.

1. Waste Segregation and Collection:
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» Solid Waste: Collect all solid Narwedine waste, including contaminated items such as
gloves, weigh boats, and filter paper, in a designated, leak-proof, and clearly labeled
hazardous waste container.

» Liquid Waste: Collect all solutions containing Narwedine in a separate, compatible, and
labeled hazardous waste container. Do not mix with other incompatible waste streams.

2. Container Labeling:
o All waste containers must be clearly labeled with the words "Hazardous Waste."

e The label must include the full chemical name, "Narwedine," and a list of all other
constituents in the container with their approximate percentages.

« Indicate the relevant hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").
« Include the date when the waste was first added to the container.
3. Storage of Waste:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

e Ensure containers are kept tightly closed at all times, except when adding waste.
e The storage area should be cool, dry, and well-ventilated, away from incompatible materials.
4. Arranging for Disposal:

e Once the waste container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EHS) department to arrange for pickup.

o Follow your institution's specific procedures for hazardous waste pickup requests. Never
attempt to dispose of chemical waste through regular trash or municipal sewer systems.

Experimental Protocol: Spill Management
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In the event of a Narwedine spill, immediate and appropriate action is crucial to mitigate
exposure and environmental contamination.

o Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate
ventilation to disperse any airborne particles.

» Don Appropriate PPE: Before attempting to clean the spill, wear chemical-resistant gloves,
safety goggles with side-shields, and a lab coat. If there is a risk of dust generation, a
NIOSH-approved respirator is necessary.

o Containment:
o For solid spills, carefully sweep or vacuum the material, avoiding the creation of dust.

o For liquid spills, use an inert absorbent material, such as vermiculite or sand, to contain

the spill.

o Collection: Place the spilled material and all contaminated absorbent materials into a clearly
labeled, sealed container for hazardous waste disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water. Collect the cleaning materials and rinsate as hazardous waste.

Logical Workflow for Narwedine Disposal

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Narwedine waste.
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Caption: Workflow for the proper segregation and disposal of Narwedine waste.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Narwedine, contributing to a safer research
environment and building trust in their commitment to chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b154635?utm_src=pdf-body-img
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-body
https://www.benchchem.com/product/b154635?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/40744/minus-narwedine
https://pubchem.ncbi.nlm.nih.gov/compound/Narwedine
https://commonchemistry.cas.org/detail?cas_rn=510-77-0
https://www.benchchem.com/product/b154635#narwedine-proper-disposal-procedures
https://www.benchchem.com/product/b154635#narwedine-proper-disposal-procedures
https://www.benchchem.com/product/b154635#narwedine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154635?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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